Cas no 51532-42-4 (Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-)
51532-42-4 structure
Product Name:Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-
CAS No:51532-42-4
MF:C24H16N2O7
MW:444.393046379089
CID:362059
PubChem ID:1739013
Update Time:2025-04-19
Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-nitro-4-[4-[4-(4-nitrophenoxy)phenoxy]phenoxy]benzene
- Benzene, 1,1//'-oxybis[4-(4-nitrophenoxy)-
- 51532-42-4
- DTXSID60365061
- AKOS001717300
- Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-
- SCHEMBL11689190
- Oprea1_584459
- 1-nitro-4-{4-[4-(4-nitrophenoxy)phenoxy]phenoxy}benzene
- AK-918/40167976
-
- Inchi: 1S/C24H16N2O7/c27-25(28)17-1-5-19(6-2-17)31-21-9-13-23(14-10-21)33-24-15-11-22(12-16-24)32-20-7-3-18(4-8-20)26(29)30/h1-16H
- InChI Key: VCHOCAUDXXHUKE-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 444.09578
- Monoisotopic Mass: 444.09575085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 113.97
Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
51532-42-4 (Benzene, 1,1'-oxybis[4-(4-nitrophenoxy)-) Related Products
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- 22528-34-3(3-(4-Nitrophenoxy)aniline)
- 101-63-3(1-nitro-4-(4-nitrophenoxy)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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